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Compound of Interest

Compound Name: cis-Methylisoeugenol

Cat. No.: B121967 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of cis-Methylisoeugenol, a compound utilized in various research and development

applications. Adherence to these procedures is critical for minimizing environmental impact and

safeguarding laboratory personnel.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with cis-Methylisoeugenol. While some safety data sheets (SDS) may not classify it as a

hazardous substance, others identify it as a "Hazardous Chemical".[1] It may be harmful if

swallowed or comes into contact with skin and can cause an allergic skin reaction.[1]

Therefore, appropriate personal protective equipment (PPE), including gloves (nitrile or

neoprene are suitable), safety goggles, and a lab coat, should be worn at all times when

handling this chemical.[2] All handling should be conducted in a well-ventilated area or under a

fume hood to minimize the inhalation of vapors.[2]

Summary of Key Data
For quick reference, the following table summarizes the essential quantitative data for cis-
Methylisoeugenol.
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Property Value

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

Boiling Point 258–260°C (496–500°F)

Flash Point 114°C (237°F) (closed cup)

Density 1.04–1.05 g/cm³ at 25°C

Solubility in Water Insoluble

Incompatible Materials
Strong oxidizing agents, strong acids/alkalis,

strong reducing agents.[3]

Step-by-Step Disposal Protocol
The disposal of cis-Methylisoeugenol must be carried out in accordance with local, regional,

and national regulations. Direct disposal down the drain or in regular trash is strictly prohibited.

The following protocol outlines the necessary steps for its safe disposal.

Experimental Protocol: Waste Segregation and
Collection

Waste Identification and Classification: Treat all cis-Methylisoeugenol waste as hazardous

chemical waste. This includes pure unused product, solutions containing the compound, and

any materials contaminated with it (e.g., pipette tips, absorbent materials).

Container Selection:

Use a chemically compatible and leak-proof waste container. Glass or high-density

polyethylene (HDPE) containers are recommended.

Ensure the container has a secure screw-top cap to prevent leakage and evaporation.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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Identify the contents as "cis-Methylisoeugenol Waste." If it is a solution, list all

components and their approximate concentrations.

Include the date when the first waste was added to the container.

Waste Accumulation:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.

Crucially, do not mix cis-Methylisoeugenol waste with incompatible materials. Avoid

adding strong oxidizing agents, strong acids, strong bases, or strong reducing agents to

the same waste container.

Keep the waste container closed at all times, except when adding waste.

Spill Management:

In the event of a spill, absorb the liquid with an inert material such as vermiculite, dry sand,

or diatomaceous earth.

Collect the absorbent material and any contaminated debris into a designated hazardous

waste container.

Decontaminate the spill area.

Arranging for Disposal:

Once the waste container is full or has been accumulating for the maximum allowable time

per your institution's policy (often one year for partially filled containers), arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal company.

Do not attempt to treat or neutralize the chemical waste unless you are following a

specifically approved and documented laboratory procedure.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and logical flow for the proper

disposal of cis-Methylisoeugenol.
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Caption: Disposal workflow for cis-Methylisoeugenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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